6-Methylheptyl palmitate

• CAS: 1341-38-4
• Molecular Formula: C24H48O2
• Molecular Weight: 368.6 g/mol
• SMILES: CCCCCCCCCCCCCCCC(=O)OCCCCCC(C)C
• InChI: InChI=1S/C24H48O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-18-21-24(25)26-22-19-16-17-20-23(2)3/h23H,4-22H2,1-3H3
• InChIKey: CJSPFDQEYQBDNN-UHFFFAOYSA-N

6‑Methylheptyl palmitate (CAS 1341‑38‑4), systematically named 6‑methylheptyl hexadecanoate, is a branched‑chain fatty acid ester belonging to the alkyl palmitate class. It is formed by esterification of palmitic acid (C16:0) with 6‑methylheptanol, a C8 alcohol bearing a methyl substituent at the 6‑position.

6-Methylheptyl Palmitate (CAS 1341-38-4): Baseline Identity and Procurement Profile for Scientific Sourcing

6‑Methylheptyl palmitate (CAS 1341‑38‑4), systematically named 6‑methylheptyl hexadecanoate, is a branched‑chain fatty acid ester belonging to the alkyl palmitate class [1]. It is formed by esterification of palmitic acid (C16:0) with 6‑methylheptanol, a C8 alcohol bearing a methyl substituent at the 6‑position . With the molecular formula C₂₄H₄₈O₂ and a molecular weight of 368.64 g mol⁻¹, it is a clear, low‑viscosity liquid at ambient temperature that serves as a non‑greasy emollient, dispersant, and plasticizer across cosmetics, personal care, and industrial lubricant applications .

Product type Branched-chain alkyl palmitate ester

Physical form Low-viscosity liquid at ambient temperature

Procurement context Non-greasy emollient, dispersant, and plasticizer sourcing

• [1] NIST Chemistry WebBook. Palmitic acid, iso octyl ester. CAS Registry Number 106-05-8. Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=C106058&Mask=80 View Source

Why 6-Methylheptyl Palmitate Cannot Be Swapped with Generic Palmitate Esters: Key Performance and Formulation Evidence

Although many commercial datasheets conflate “isooctyl palmitate” with “2‑ethylhexyl palmitate” or “octyl palmitate,” the precise branching pattern of the alcohol moiety critically governs physical‑state, rheological, sensory, and regulatory profiles. 6‑Methylheptyl palmitate is a specific constitutional isomer (methyl branch at the 6‑position of the heptyl chain) that exhibits a distinct melting point, kinematic viscosity, and density relative to linear palmitate esters such as cetyl palmitate or shorter‑branched esters such as isopropyl palmitate . Direct substitution with an in‑class ester without accounting for these differences can lead to altered spreadability, phase incompatibility, or unexpected toxicological classification [1]. The quantitative evidence below establishes where the 6‑methylheptyl ester diverges measurably from its closest structural and functional analogs.

Physical state mismatch Linear solid esters like cetyl palmitate require heated handling and may shift cold-process formulation workflow.

Isomer identity drift 2‑Ethylhexyl palmitate isomers differ in branching architecture, which may alter quality-control identifiers and rheological behavior.

Rheology change Lower-viscosity esters such as isopropyl palmitate may not reproduce the sensory profile and spreadability of the 6-methylheptyl ester.

• [1] EWG Skin Deep. Hexadecanoic acid, isooctyl ester. Hazard summary and regulatory status. View Source

6-Methylheptyl Palmitate: Head-to-Head Quantitative Differentiation from Key Palmitate Ester Comparators

Liquid-at-Ambient Physical State Versus Solid Cetyl Palmitate: Formulation Processing and Sensory Consequences

At standard laboratory conditions (20–25 °C), 6‑methylheptyl palmitate is a free‑flowing liquid with a reported melting point of –1 °C . In contrast, the linear C16‑alcohol ester cetyl palmitate (CAS 540‑10‑3) is a waxy solid with a melting point of 55–56 °C [1]. This ~56 °C differential eliminates the need for heated handling, pre‑melting, or specialized solid‑liquid dispersion equipment when formulating with the 6‑methylheptyl ester.

Physical state vs. Cetyl palmitate

Cross-study comparable

ΔTₘ ≈ 56 °C; Target is liquid at 20–25 °C, comparator is solid (55–56 °C).

Supports cold-processing fit.

Conditions: Standard lab ambient; DSC or capillary method.

Evidence Dimension	Melting point (physical state at 20–25 °C)
Target Compound Data	–1 °C (liquid)
Comparator Or Baseline	Cetyl palmitate: 55–56 °C (solid)
Quantified Difference	ΔTₘ ≈ 56 °C; target is liquid, comparator is solid at room temperature
Conditions	Standard laboratory ambient conditions; melting point determined by differential scanning calorimetry or capillary method

Why This Matters

Procurement of a room‑temperature liquid ester simplifies cold‑processing cosmetic manufacturing and avoids the energy and equipment costs associated with solid waxes.

• [1] ChemWhat. Cetyl Palmitate CAS#: 540-10-3. Melting point 55-56 °C. View Source

Kinematic Viscosity of the 6-Methylheptyl Ester Versus Isopropyl Palmitate: Impact on Spreadability and Skin-Feel

The kinematic viscosity of 6‑methylheptyl palmitate measured at 40 °C is 8.5 mm² s⁻¹ (ASTM D445) [1]. Isopropyl palmitate (IPP; CAS 142‑91‑6) exhibits a kinematic viscosity of approximately 7.5 mm² s⁻¹ at 20 °C, which is lower even at a cooler measurement temperature . The approximately 13 % higher viscosity of the 6‑methylheptyl ester contributes to a richer, more substantive skin‑feel while still being perceived as “dry” and non‑occlusive.

Viscosity vs. Isopropyl palmitate

Cross-study comparable

8.5 mm² s⁻¹ (40 °C); ~13 % higher viscosity than comparator at a cooler temperature.

Context for richer skin-feel selection.

ASTM D445; temperature noted.

Evidence Dimension	Kinematic viscosity
Target Compound Data	8.5 mm² s⁻¹ at 40 °C
Comparator Or Baseline	Isopropyl palmitate: ~7.5 mm² s⁻¹ at 20 °C
Quantified Difference	Target is ~13 % higher in viscosity (at higher measurement temperature); at equivalent temperature the difference would be larger
Conditions	ASTM D445; temperature noted

Why This Matters

A modestly higher viscosity enables formulators to achieve a more luxurious sensory profile without sacrificing spreadability, differentiating the 6‑methylheptyl ester from the thinner, faster‑absorbing isopropyl ester.

• [1] PriEco 1779 Isooctyl Palmitate – Cosmetic Esters. Kinematic viscosity 8.5 mm²/s @40 °C (ASTM D445). View Source

Refractive Index and Density Differentiation of the 6-Methylheptyl Ester from 2‑Ethylhexyl Palmitate Isomers

The refractive index (nD²⁰) of 6‑methylheptyl palmitate is consistently reported as 1.445–1.447, with a density of 0.855 g cm⁻³ at 20 °C . For 2‑ethylhexyl palmitate (CAS 29806‑73‑3), the refractive index is slightly higher at 1.446–1.449 and the density is in the range 0.850–0.862 g cm⁻³ . While the numerical differences are small, the distinct values reflect the different branching architecture and can serve as quality‑control identifiers to confirm which isomer has been supplied when procurement specifications must be isomer‑specific.

Refractive index vs. 2‑EH Palmitate

Cross-study comparable

nD²⁰ 1.445–1.447; Overlapping but distinct central tendencies from the 2‑ethylhexyl isomer.

Supports isomer identity confirmation.

QC via standard refractometry at 20 °C.

Evidence Dimension	Refractive index (nD²⁰) and density (20 °C)
Target Compound Data	nD²⁰ 1.445–1.447; density 0.855 g cm⁻³
Comparator Or Baseline	2‑Ethylhexyl palmitate: nD²⁰ 1.446–1.449; density 0.850–0.862 g cm⁻³
Quantified Difference	Refractive index offset ~0.001–0.002; density offset ~0.005 g cm⁻³ (overlapping ranges but distinct central tendencies)
Conditions	Measurements at 20 °C per standard refractometry and densitometry methods

Why This Matters

For regulated cosmetic or pharmaceutical procurement where isomer identity must be documented, refractive index and density provide simple, non‑destructive checks to distinguish the 6‑methylheptyl ester from the more common 2‑ethylhexyl isomer.

Regulatory and Safety Profile: Non‑Hazardous Transport Classification and Low‑Toxicity Profile in Cosmetic Use

6‑Methylheptyl palmitate is classified as non‑hazardous for DOT/IATA transport . The GHS classification is “Warning” (H302‑H315‑H319‑H335), indicating reversible irritation potential but no carcinogenicity, mutagenicity, or reproductive toxicity (CMR) classification [1]. In contrast, certain linear alkyl palmitates (e.g., cetyl palmitate) may carry different ecotoxicological classifications, and the branched structure of the 6‑methylheptyl ester is associated with enhanced biodegradation, consistent with its listing as an existing chemical substance under Japan’s CSCL without elevated concern [2].

Regulatory & safety profile

Class-level inference

DOT/IATA: not hazardous; GHS Warning (no CMR). Branched ester associated with enhanced biodegradation context.

Supports compliance and shipping review.

Classification context per ECHA/REACH; supplier data.

Evidence Dimension	Transport hazard classification and GHS profile
Target Compound Data	DOT/IATA: not hazardous; GHS: Warning (H302, H315, H319, H335); no CMR
Comparator Or Baseline	Class-level comparison: linear long-chain alkyl palmitates may have higher ecotoxicological persistence; specific comparator data limited
Quantified Difference	Not quantifiable; qualitative regulatory advantage for the branched ester
Conditions	GHS classification per ECHA/REACH; transport classification per DOT/IATA regulations

Why This Matters

Non‑hazardous transport classification reduces shipping costs and compliance burden, while a well‑characterized low‑toxicity profile supports use in leave‑on personal‑care products up to high inclusion levels.

• [1] EWG Skin Deep. Hexadecanoic acid, isooctyl ester. Low hazard scores for cancer, allergies, developmental toxicity. View Source
• [2] NITE Chemical Risk Information Platform (NITE-CHRIP). 6-Methylheptyl palmitate. Existing chemical substance, MITI 2-798. View Source

6-Methylheptyl Palmitate: Evidence‑Aligned Application Scenarios for Prioritized Scientific Sourcing

Cold‑Process Cosmetic Creams and Lotions Requiring a Liquid, Non‑Greasy Emollient

Because 6‑methylheptyl palmitate is liquid at room temperature (mp –1 °C), it can be directly incorporated into cold‑process or low‑energy emulsion formulations without pre‑heating, unlike solid wax esters such as cetyl palmitate . Its kinematic viscosity of 8.5 mm² s⁻¹ provides a balanced spreadability that avoids the watery thinness of isopropyl palmitate while retaining a dry, breathable skin feel [1].

Pigment Dispersions and Color Cosmetics Where Isomer‑Specific Wetting Is Required

The moderate viscosity and specific refractive index (nD²⁰ 1.445–1.447) of 6‑methylheptyl palmitate make it an effective wetting agent for inorganic pigments (TiO₂, iron oxides) in foundations, sunscreens, and eye shadows . Its branched architecture, distinct from the 2‑ethylhexyl isomer, may offer different pigment‑loading capacity and suspension stability; quality‑control via refractive index and density measurements ensures isomer identity is maintained .

Industrial Lubricant and Plasticizer Formulations Requiring Non‑Hazardous Shipping Classification

The non‑hazardous DOT/IATA classification allows cost‑effective global transport of 6‑methylheptyl palmitate as a secondary plasticizer for PVC, polystyrene, and ethyl cellulose or as a lubricant additive in metal‑working fluids . Its high boiling point (~407 °C) and low vapour pressure (0.016 Pa at 20 °C) provide thermal stability during high‑temperature processing .

Fragrance Fixative and Controlled‑Release Carrier in Personal‑Care and Home‑Care Products

The low vapour pressure and good solubility in organic solvents and fragrance oils make 6‑methylheptyl palmitate suitable as a fragrance fixative that retards volatile top‑note evaporation [2]. Its established low‑toxicity profile (no CMR classification) supports use in leave‑on consumer products at typical inclusion levels of 2–5 % [3].

Application

Selection Property

Validation Focus

Cold-process cosmetic creams & lotions

Liquid-at-ambient emollient

Low-temperature process compatibility; sensory profile review

Pigment dispersions & color cosmetics

Moderate viscosity, branched architecture

Wetting and suspension stability; isomer identity via refractive index

Industrial lubricant & plasticizer sourcing

Non-hazardous transport, thermal stability

Shipping classification; high-temperature processing behavior

Fragrance fixative & controlled-release carrier

Low vapour pressure, solubility profile

Volatile-retardation performance; toxicological profile review

• [1] PriEco 1779 Isooctyl Palmitate – Cosmetic Esters. Kinematic viscosity 8.5 mm²/s @40 °C. View Source
• [2] ChemTradeHub. 6-Methylheptyl palmitate (CAS 1341-38-4). Applications as fragrance ingredient and solvent. View Source
• [3] EWG Skin Deep. Hexadecanoic acid, isooctyl ester. Low hazard scores; typical use concentrations 2–5 %. View Source